Cas no 2137729-10-1 (Sodium 3-chlorobutane-1-sulfinate)

• Product Name: Sodium 3-chlorobutane-1-sulfinate
• CAS No: 2137729-10-1
• MF: C₄H₈ClNaO₂S
• MW: 178.61289024353
• CID: 6506433
• PubChem ID: 165450485
• Update Time: 2025-06-09

Sodium 3-chlorobutane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-724661
• sodium 3-chlorobutane-1-sulfinate
• 2137729-10-1
• Sodium 3-chlorobutane-1-sulfinate

• Inchi： 1S/C4H9ClO2S.Na/c1-4(5)2-3-8(6)7;/h4H,2-3H2,1H3,(H,6,7);/q;+1/p-1
• InChI Key： YIWMXBJNWBBOPA-UHFFFAOYSA-M
• SMILES： ClC(C)CCS(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 177.9831226g/mol
• Monoisotopic Mass: 177.9831226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 90.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on Sodium 3-chlorobutane-1-sulfinate

Comprehensive Overview of Sodium 3-chlorobutane-1-sulfinate (CAS No. 2137729-10-1): Properties, Applications, and Industry Insights

Sodium 3-chlorobutane-1-sulfinate (CAS No. 2137729-10-1) is an organosulfur compound gaining traction in pharmaceutical and chemical research due to its unique structural features. As a sulfinate derivative, it serves as a versatile intermediate in synthetic chemistry, particularly in the development of sulfone-containing molecules. The compound's chlorobutane backbone combined with a sulfinate functional group enables diverse reactivity, making it valuable for cross-coupling reactions and catalysis.

Recent studies highlight the growing demand for specialty sulfinates like Sodium 3-chlorobutane-1-sulfinate in drug discovery. Its ability to act as a sulfur-based building block aligns with trends in green chemistry, where researchers prioritize atom-efficient synthesis. The compound’s water solubility (enhanced by the sodium counterion) and stability under mild conditions address key challenges in process optimization—a frequent search query among industrial chemists.

In material science, CAS 2137729-10-1 has emerged as a precursor for functionalized polymers. Its reactive chlorine moiety allows post-modification, catering to the rising interest in smart materials and surface engineering. Analytical techniques such as NMR spectroscopy and HPLC purity testing confirm its structural integrity, a topic frequently discussed in quality control forums.

Environmental considerations are pivotal in modern chemistry. Sodium 3-chlorobutane-1-sulfinate derivatives are explored for biodegradable surfactants, responding to searches on eco-friendly alternatives. Regulatory databases emphasize its compliance with major industrial safety standards, though users often inquire about proper handling protocols—addressed through technical datasheets.

The compound’s role in asymmetric synthesis attracts academic attention. Published protocols using chiral auxiliaries with this sulfinate appear in peer-reviewed journals, coinciding with search trends for enantioselective methods. Patent analyses reveal applications in agrochemical intermediates, linking to queries about crop protection chemicals.

From a commercial perspective, Sodium 3-chlorobutane-1-sulfinate suppliers highlight batch-to-batch consistency—a critical factor for GMP manufacturing. Market reports correlate its availability with regional chemical distribution networks, a hot topic in supply chain optimization discussions. Custom synthesis services for CAS 2137729-10-1 also rank high in search engine queries.

Future research directions may explore its electrochemical properties, tapping into the energy storage trend. Preliminary data suggests potential in battery electrolyte additives, aligning with frequent searches on next-gen energy materials. Collaborative studies between academia and industry could unlock further performance additives applications.